2-Amino-4-(1-(2-fluoroethyl)-1H-pyrazol-4-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
Catalog No.
S11315579
CAS No.
M.F
C17H19FN4O2
M. Wt
330.36 g/mol
Availability
In Stock
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Product Name
2-Amino-4-(1-(2-fluoroethyl)-1H-pyrazol-4-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
IUPAC Name
2-amino-4-[1-(2-fluoroethyl)pyrazol-4-yl]-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
Molecular Formula
C17H19FN4O2
Molecular Weight
330.36 g/mol
InChI
InChI=1S/C17H19FN4O2/c1-17(2)5-12(23)15-13(6-17)24-16(20)11(7-19)14(15)10-8-21-22(9-10)4-3-18/h8-9,14H,3-6,20H2,1-2H3
InChI Key
ULCVCXACNICRFG-UHFFFAOYSA-N
Canonical SMILES
CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CN(N=C3)CCF)C(=O)C1)C
XLogP3
1.4
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
330.14920402 g/mol
Monoisotopic Mass
330.14920402 g/mol
Heavy Atom Count
24
Dates
Last modified: 08-09-2024
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